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Compound of Interest

2-Bromo-1-(2,5-
Compound Name: _
dihydroxyphenyl)ethanone

cat. No.: B1201981

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-1-(2,5-
dihydroxyphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS
from the supplier before handling this chemical and adhere to all institutional and regulatory
safety protocols.

Introduction

2-Bromo-1-(2,5-dihydroxyphenyl)ethanone (CAS No. 25015-91-2), also known as 2-Bromo-
2',5'-dihydroxyacetophenone or 2-(Bromoacetyl)hydroquinone, is a chemical intermediate used
in organic synthesis.[1][2][3] Like other a-bromoacetophenones, its reactivity makes it valuable
in research and development, but also necessitates stringent safety and handling precautions.
This guide provides a comprehensive overview of its known and inferred hazards, safe
handling procedures, and emergency responses, based on data from structurally similar
compounds.

Hazard Identification and Classification
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While a specific, comprehensive Safety Data Sheet for 2-Bromo-1-(2,5-
dihydroxyphenyl)ethanone is not readily available in the provided search results, the safety
profile can be inferred from closely related a-bromoketone compounds. These compounds are
consistently classified as hazardous.

Anticipated GHS Classification:

Skin Corrosion/Irritation: Category 1B or 2. Causes severe skin burns and irritation.[4][5][6]
e Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage.[4][5][6]

o Acute Toxicity (Oral, Inhalation): Category 2, 3, or 4. May be fatal, toxic, or harmful if
swallowed or inhaled.[6][7][8][9]

o Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory
irritation.[5][6][8]

Skin Sensitization: May cause an allergic skin reaction.[8][10]

Summary of Precautionary Statements:
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Code

Precautionary Statement

Reference

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

[6111]

P264

Wash face, hands and any
exposed skin thoroughly after

handling.

(5111

P271

Use only outdoors or in a well-
ventilated area.

(5111

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

[4105][11]

P301+P310

IF SWALLOWED: Immediately
call a POISON CENTER or

doctor/physician.

[11]

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.

[5]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

(5111

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[51011]

P403+P233

Store in a well-ventilated
place. Keep container tightly

closed.

[9]

P501

Dispose of contents/container
to an approved waste disposal

plant.

[11]

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/7101DY_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/7101DY_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10405522&productDescription=2-Bromo-1-%5B3-%28trifluoromethyl%29phenyl%5D-1-ethanone%2C+1g%2C+TECH&countryCode=GB&language=en
https://aksci.com/sds/7101DY_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/7101DY_SDS.pdf
https://aksci.com/sds/7101DY_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/7101DY_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.echemi.com/sds/1-3-bromo-2-hydroxyphenylethanone-pd180727137061.html
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical and Chemical Properties

Quantitative data for the target compound is limited. The table below includes available data for
2-Bromo-1-(2,5-dihydroxyphenyl)ethanone and a closely related, well-documented
compound, 2-Bromo-1-(4-hydroxyphenyl)ethanone, for comparison.

2-Bromo-1-(2,5- 2-Bromo-1-(4-
Property .

dihydroxyphenyl)ethanone hydroxyphenyl)ethanone
CAS Number 25015-91-2[1] 2491-38-5[7]
Molecular Formula CsH7BroOs[2] CsH7BroO2[7]
Molecular Weight 231.04 g/mol [2] 215.04 g/mol [12]

-~ Pale Beige Solid / Reddish-
Appearance Not specified o
brown liquid[7][10]
Melting Point Not specified 130 °C[7]
Boiling Point Not specified 338.7°C at 760 mmHg[7]
) 1.763+0.06 g/cm3 (Predicted)

Density 2] 1.6+0.1 g/cm3[7]
Flash Point Not specified 158.6+20.9 °CJ[7]

Safe Handling and Storage

Strict adherence to safety protocols is mandatory when working with this compound.
4.1 Engineering Controls

¢ Always handle this chemical within a certified chemical fume hood to avoid inhalation of dust
or vapors.[6][8]

o Ensure a safety shower and eyewash station are readily accessible.
4.2 Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles and a face shield.[4]
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o Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant gloves
(e.g., nitrile). Inspect gloves for integrity before use.[4]

» Respiratory Protection: If handling outside of a fume hood is unavoidable, use a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates.[6]

4.3 Handling Procedures

Avoid all direct contact with the substance.[5]

Do not eat, drink, or smoke in the laboratory.[8]

Wash hands thoroughly after handling.[11]

Avoid dust formation. If it is a solid, handle with care to prevent aerosolization.[6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]
4.4 Storage
e Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6][8][11]

» Store locked up, away from incompatible materials.[9][11]

Chemical Handling Cleanup & Disposal

Weigh Compound Decontaminate Glassware Dispose of Waste in
'{ (Avoid Dust) Perform Reaction | and Surfaces Labeled Container >

Click to download full resolution via product page

Caption: General workflow for safely handling hazardous chemical compounds.

First-Aid and Emergency Procedures
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Immediate action is critical in the event of exposure.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[5][8][11]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.[4][5]
[11]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[4][11]

 Ingestion: DO NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4][11]

Experimental Protocol Example: Synthesis of an a-
Bromoacetophenone

The following is a generalized protocol for the bromination of a hydroxyacetophenone, a
common method for synthesizing compounds like 2-Bromo-1-(2,5-
dihydroxyphenyl)ethanone. This example is adapted from the synthesis of a related
compound.[13][14]

Materials:

Hydroxyacetophenone (1.0 eq)

Bromine (1.0-1.1 eq) or N-Bromosuccinimide (NBS)

Appropriate solvent (e.g., Chloroform, Acetic Acid)

Acid catalyst (e.g., H2S0Oa) if required

Procedure:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://aksci.com/sds/7101DY_SDS.pdf
https://www.spectrumchemical.com/media/sds/B2294_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10405522&productDescription=2-Bromo-1-%5B3-%28trifluoromethyl%29phenyl%5D-1-ethanone%2C+1g%2C+TECH&countryCode=GB&language=en
https://aksci.com/sds/7101DY_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10405522&productDescription=2-Bromo-1-%5B3-%28trifluoromethyl%29phenyl%5D-1-ethanone%2C+1g%2C+TECH&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10405522&productDescription=2-Bromo-1-%5B3-%28trifluoromethyl%29phenyl%5D-1-ethanone%2C+1g%2C+TECH&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=CC01405CB&productDescription=2-BROMO-1-%282%2C3-DIHYDRO-1+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1201981?utm_src=pdf-body
https://www.benchchem.com/product/b1201981?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2971153/
https://www.researchgate.net/publication/51132742_2-Bromo-1-4-hydroxy-phen-ylethanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping
funnel, and reflux condenser, dissolve the starting hydroxyacetophenone in the chosen
solvent.

Reaction: Cool the solution in an ice bath. If using bromine, add it dropwise to the stirred
solution over a period of 20-30 minutes. Maintain the temperature throughout the addition.

Monitoring: Allow the reaction to stir for several hours. Monitor the progress using Thin Layer
Chromatography (TLC).

Workup: Once the reaction is complete, carefully quench the mixture by pouring it into a
beaker containing an ice-cold solution of saturated sodium bicarbonate or sodium thiosulfate
to neutralize excess bromine and acid.

Extraction: Transfer the mixture to a separatory funnel. Extract the product into an organic
solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be
further purified by recrystallization or column chromatography.

Enzyme Inhibitor
(Derived from a-bromoacetophenone) Ghosphorylated Substrata

Binds & Inhibits

Target Enzyme
(e.g., Protein Tyrosine Phosphatase)

Catalyzes

Gephosphorylated ProducD

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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